Cas no 4418-72-8 (Adonirubin)

Adonirubin structure
Adonirubin structure
Product Name:Adonirubin
CAS No:4418-72-8
MF:C40H52O3
MW:580.839092254639
CID:1058168
PubChem ID:10303691
Update Time:2025-04-20

Adonirubin Chemical and Physical Properties

Names and Identifiers

    • (rac.)-Adonirubin
    • 3-Hydroxy-β,β-carotene-4,4'-dione
    • RAC-ADONIRUBIN
    • 3-Hydroxy-b,b-carotene-4,4'-dione
    • 3-OH-Canthaxanthin
    • 4,4'-Diketo-3-hydroxy-beta-carotene
    • beta,beta-carotene-4,4'-dione, 3-hydroxy-
    • Phoenicoxanthin
    • all-trans-Adonirubin
    • Adonirubin
    • Phenicoxanthin
    • SCHEMBL23724028
    • 3-HYDROXY-4,4'-DIKETO-.BETA.-CAROTENE
    • .beta.-Carotene-4,4'-dione, 3-hydroxy-, all-trans-
    • 3-HYDROXY-.BETA.,.BETA.-CAROTENE-4,4'-DIONE
    • 4418-72-8
    • 3-Hydroxycanthaxanthin
    • 3-Hydroxy-4,4'-diketo-beta-carotene
    • HFX9MQ934U
    • 4,4'-DIKETO-3-HYDROXY-.BETA.-CAROTENE
    • UNII-HFX9MQ934U
    • SCHEMBL149807
    • 6-hydroxy-2,4,4-trimethyl-3-[(1E,3E,5E,7E,9E,11E,13E,15E,17E)-3,7,12,16-tetramethyl-18-(2,6,6-trimethyl-3-oxocyclohexen-1-yl)octadeca-1,3,5,7,9,11,13,15,17-nonaenyl]cyclohex-2-en-1-one
    • .beta.,.beta.-Carotene-4,4'-dione, 3-hydroxy-
    • beta-Carotene-4,4'-dione, 3-hydroxy-, all-trans-
    • 3-Hydroxy-beta,beta-carotene-4,4'-dione
    • Inchi: 1S/C40H52O3/c1-28(17-13-19-30(3)21-23-34-32(5)36(41)25-26-39(34,7)8)15-11-12-16-29(2)18-14-20-31(4)22-24-35-33(6)38(43)37(42)27-40(35,9)10/h11-24,37,42H,25-27H2,1-10H3
    • InChI Key: OOUTWVMJGMVRQF-UHFFFAOYSA-N
    • SMILES: CC(=CC=CC=C(C=CC=C(C=CC1C(C)(C)CC(O)C(=O)C=1C)C)C)C=CC=C(C=CC1C(C)(C)CCC(=O)C=1C)C

Computed Properties

  • Exact Mass: 580.39164552g/mol
  • Monoisotopic Mass: 580.39164552g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 43
  • Rotatable Bond Count: 10
  • Complexity: 1420
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 9
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10.242
  • Topological Polar Surface Area: 54.4Ų

Adonirubin Pricemore >>

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